Cas no 24255-48-9 (N,N-Diethylbenzo[d]thiazol-2-amine)

N,N-Diethylbenzo[d]thiazol-2-amine structure
24255-48-9 structure
Product Name:N,N-Diethylbenzo[d]thiazol-2-amine
CAS No:24255-48-9
MF:C11H14N2S
MW:206.307260990143
CID:822100
PubChem ID:17560308
Update Time:2025-04-19

N,N-Diethylbenzo[d]thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • N,N-Diethylbenzo[d]thiazol-2-amine
    • BENZOTHIAZOL-2-YL-DIETHYL-AMINE
    • N,N-Diethyl-1,3-benzothiazol-2-amine
    • N,N-diethyl-2-Benzothiazolamine
    • 2-Benzothiazolamine, N,N-diethyl-
    • 2-diethylaminobenzothiazole
    • 2-Diethylamino-benzthiazol
    • AGN-PC-01JXD1
    • benzothiazol-2-yldiethylamine
    • N,N-diethylbenzothiazol-2-amine
    • SBB075589
    • 2-(N,N-Diethylamino)benzothiazole
    • AKOS015941469
    • 2-Benzothiazolamine,N,N-diethyl-(9CI)
    • 24255-48-9
    • DTXSID40589647
    • SCHEMBL10387972
    • MDL: MFCD01417992
    • Inchi: 1S/C11H14N2S/c1-3-13(4-2)11-12-9-7-5-6-8-10(9)14-11/h5-8H,3-4H2,1-2H3
    • InChI Key: ZOFDVIIRCRBXCB-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2N=C1N(CC)CC

Computed Properties

  • Exact Mass: 206.08792
  • Monoisotopic Mass: 206.08776963g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 44.4Ų

Experimental Properties

  • Density: 1.163
  • Boiling Point: 295.6±23.0 °C at 760 mmHg
  • Flash Point: 132.6±22.6 °C
  • PSA: 16.13
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

N,N-Diethylbenzo[d]thiazol-2-amine Security Information

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